Cas no 29154-12-9 (Pyridine, chloro-)

• Product Name: Pyridine, chloro-
• CAS No: 29154-12-9
• MF: C₅H₄ClN
• MW: 113.544960021973
• CID: 283255
• Update Time: 2024-01-27

Pyridine, chloro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, chloro-
• 2-chloropyridine,3-chloropyridine,4-chloropyridine

• Inchi： 1S/C5H4ClN/c6-5-3-1-2-4-7-5/h1-4H
• InChI Key： OKDGRDCXVWSXDC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1

Computed Properties

• Exact Mass: 339.01
• Monoisotopic Mass: 339.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Boiling Point: 170°C at 760 mmHg
• Flash Point: 65°C